2-(3,4-Dimethylbenzoyl)benzoic Acid

• IUPAC Name: 2-(3,4-dimethylbenzoyl)benzoic acid
• InChI: InChI=1S/C16H14O3/c1-10-7-8-12(9-11(10)2)15(17)13-5-3-4-6-14(13)16(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key: AYVFSZDAFPVJOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C2=CC=CC=C2C(=O)O)C
• Molecular Formula: C16H14O3
• DSSTOX Substance ID: DTXSID90308042
• Molecular Weight: 254.28 g/mol
• CAS RN: 2159-42-4

Description

Synthesis Analysis

The synthesis of 2-(3,4-Dimethylbenzoyl)benzoic Acid and its derivatives involves traditional organic synthesis methods. These methods include condensation reactions, which are pivotal in producing a wide range of hydroxy benzoic acid derivatives exhibiting biological activities such as anti-inflammatory, antibacterial, and anti-tumor properties (Hussein et al., 2023). Additionally, green chemistry approaches are employed to develop practical synthesis methods for related compounds, emphasizing environmentally benign processes (Gu et al., 2009).

Molecular Structure Analysis

The molecular structure of 2-(3,4-Dimethylbenzoyl)benzoic Acid and its analogs has been elucidated through various spectroscopic methods and ab initio calculations. These studies offer insights into the conformation and electronic structure of the molecules, which are crucial for understanding their reactivity and interaction with biological targets (Issac & Tierney, 1996).

Chemical Reactions and Properties

The chemical reactivity of 2-(3,4-Dimethylbenzoyl)benzoic Acid derivatives includes their ability to undergo various chemical transformations, such as C–S cross-coupling reactions. These reactions are significant for synthesizing arylthio-benzazoles, which have shown a wide range of biological and pharmacological properties (Vessally et al., 2018). Such synthetic versatility is crucial for the development of new therapeutic agents and materials.

Scientific Research Applications

Synthesis Applications

• Synthesis of Anthraquinones : 2-(3,4-Dimethylbenzoyl)benzoic acid has been utilized in the synthesis of 1,4-dimethyl anthraquinones, an important class of organic compounds with various applications, including in dyes and pigments. This synthesis involves a dehydration process using acids like sulfuric acid, yielding a high product yield of 88.63% (Dai Run-ying, 2008).

• Hydrogen-Bonded Dimeric Conformation Studies : Studies have shown that molecules like 2,4-dimethylbenzoic acid form hydrogen-bonded dimers. These investigations are significant for understanding molecular interactions and conformational dynamics in similar benzoic acid derivatives (M. Gliński et al., 2008).

Chemical Structure and Properties

• Molecular and Crystal Structure Analysis : Research into the molecular and crystal structures of similar benzoic acid derivatives provides insights into their physical and chemical properties. These studies are crucial for developing new materials with specific characteristics, such as in the field of liquid crystals (Takashi Kato et al., 1993).

• Steric Effects and Molecular Conformation : Investigations into the steric effects and conformation of compounds like 2,3-dimethylbenzoic acid help in understanding how molecular structure influences physical properties and chemical reactivity. This knowledge is applicable in designing molecules for specific functions (I. Císařová et al., 2000).

Applications in Material Science

• Liquid-Crystalline Applications : Benzoic acid derivatives show potential in the field of liquid crystals. Studies on compounds like liquid-crystalline benzoic acid derivatives have revealed their phase behavior and molecular orientation, which are critical for applications in displays and optical devices (Takashi Kato et al., 1993).

• Photopolymerization and Material Stability : Research on the photopolymerization of benzoic acid derivatives and their complexation with other compounds provides valuable insights for developing stable and functional materials. Such materials have applications in various industries, including electronics and coatings (K. Kishikawa et al., 2008).

Safety and Hazards

The compound has been classified as causing serious eye irritation (H319) and may be harmful if swallowed (H302). It is recommended to avoid release to the environment and to wear protective gloves, eye protection, and face protection when handling this compound.

Mechanism of Action

Mode of Action

For instance, the 3,4-dimethylbenzoyl analogue of benzoic acid is intensely bitter, followed by a very sweet aftertaste .

Biochemical Pathways

It’s known that benzoic acid derivatives can interact with various taste receptors, potentially influencing related biochemical pathways .

Pharmacokinetics

It’s known that benzoic acid, a related compound, is conjugated to glycine in the liver and excreted as hippuric acid . This might give some insight into the potential pharmacokinetic behavior of 2-(3,4-Dimethylbenzoyl)benzoic Acid.

Result of Action

Given its ability to elicit different taste sensations, it may influence cellular processes related to taste perception .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(3,4-Dimethylbenzoyl)benzoic Acid. For instance, the compound’s safety data sheet indicates that it’s harmful if swallowed and causes serious eye irritation. It’s also very toxic to aquatic life with long-lasting effects . These factors should be considered when handling and disposing of the compound.